Cas no 65243-07-4 (Butanoic acid,2-(methoxyimino)-3-oxo-, methyl ester)
65243-07-4 structure
Product Name:Butanoic acid,2-(methoxyimino)-3-oxo-, methyl ester
CAS No:65243-07-4
MF:C6H9NO4
MW:159.139961957932
CID:501482
Update Time:2024-01-30
Butanoic acid,2-(methoxyimino)-3-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid,2-(methoxyimino)-3-oxo-, methyl ester
- Methyl 2-methoxyiminoacetoacetate
- Methyl 2-methoxyimino-3-oxobutyrate
- Methyl2-(methoxyimino)acetoacetate
- Butanoic acid, 2-(methoxyimino)-3-oxo-, methyl ester
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- Inchi: 1S/C6H9NO4/c1-4(8)5(7-11-3)6(9)10-2/h1-3H3
- InChI Key: MGXLNEQONXBEIA-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C(=NOC)C(=O)C
Computed Properties
- Exact Mass: 159.05317
- Monoisotopic Mass: 159.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 65A^2
Experimental Properties
- Density: 1.14±0.1 g/cm3(Predicted)
- Boiling Point: 198.0±23.0 °C(Predicted)
- PSA: 64.96
Butanoic acid,2-(methoxyimino)-3-oxo-, methyl ester Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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3. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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